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Compound of Interest

Compound Name: Frangufoline

Cat. No.: B1674050

An In-depth Technical Guide to the Chemical Structure of Frangufoline

This guide provides a comprehensive overview of the chemical structure, properties, and
metabolic pathway of Frangufoline, a cyclopeptide alkaloid. The information is intended for
researchers, scientists, and professionals in the field of drug development and natural product
chemistry.

Chemical Structure and Identification

Frangufoline is classified as a 14-membered frangulanine-type cyclopeptide alkaloid.[1][2] Its
complex structure consists of a macrocyclic ring system containing amino acid residues.

IUPAC Name: (2S)-2-(dimethylamino)-N-[(3S,4S,7S,10Z)-7-(2-methylpropyl)-5,8-dioxo-3-
propan-2-yl-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-1(14),10,12,15-tetraen-4-yl]-3-
phenylpropanamide[3]

Synonyms: Frangufoline, Daechuine S1, Sanjoinine A[1]
Chemical Identifiers:

« CAS Number: 19526-09-1[1][3][4]

« PubChem CID: 11731186[3]

e InChiKey: TVUQUDJOLFMOKT-SPZUWTHGSA-N|3]
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Physicochemical Properties

The following table summarizes the key physicochemical properties of Frangufoline.

Property Value Source
Molecular Formula C31H42N404 [11[3]114]
Molecular Weight 534.7 g/mol [11[3]
Exact Mass 534.32060583 Da [3]
XLogP3 5.2 [3]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor

C)c;untg p > >l
Rotatable Bond Count 8 [5]
Topological Polar Surface Area  99.8 A2 [3]
Formal Charge 0 [5]

Experimental Protocols

The characterization and analysis of Frangufoline typically involve a combination of
chromatographic and spectroscopic techniques.

Isolation and Purification

Frangufoline has been reported in organisms such as Ziziphus jujuba and Melochia
corchorifolia.[3] A general protocol for its isolation from plant material would involve:

o Extraction: Maceration of the dried and powdered plant material with a suitable organic
solvent (e.g., methanol or ethanol).

o Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of
increasing polarity to separate compounds based on their solubility.
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o Chromatography: The fractions containing the target compound are further purified using
chromatographic techniques such as column chromatography (e.g., silica gel) followed by
preparative High-Performance Liquid Chromatography (HPLC) to yield pure Frangufoline.

Structural Elucidation

The chemical structure of Frangufoline is elucidated using a combination of the following
spectroscopic methods:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact mass and molecular formula of the compound.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: To determine the number and types of protons and their neighboring
environments.

o 13C NMR: To identify the number and types of carbon atoms in the molecule.

o 2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and
carbons, which is crucial for piecing together the complete molecular structure.

» Ultraviolet (UV) Spectroscopy: To identify the presence of chromophores within the molecule.

[6]

Biological Activity and Metabolism

Frangufoline is known to have sedative properties.[1][2][6] In vivo and in vitro studies in
rodents have shown that Frangufoline is rapidly metabolized.[6] The primary metabolic
transformation involves the enzymatic cleavage of the enamide bond within the macrocyclic
structure.[6] This process results in the formation of a linear tripeptide metabolite, designated
as M1.[6]

The metabolic conversion of Frangufoline is catalyzed by a B-esterase-like enzyme and
involves the oxidation of the vinyl group and hydrolysis of the adjacent amide bond.[6]
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Metabolic Cleavage of Frangufoline
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Metabolic pathway of Frangufoline to its linear metabolite M1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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